3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine
Overview
Description
“3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine” is a chemical compound with the molecular formula C7H4ClN5O2 and a molecular weight of 225.59 .
Synthesis Analysis
The synthesis of “3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine” involves the use of 2,3-dichloro-5-nitropyridine and 2H-1,2,3-triazole. The reaction is carried out in tetrahydrofuran (THF) with potassium carbonate as a base . The reaction conditions include a temperature of 20°C and the reaction mixture is stirred until completion, as judged by TLC .Molecular Structure Analysis
The molecular structure of “3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine” consists of a pyridine ring substituted with a chlorine atom, a nitro group, and a 1,2,3-triazole ring .Scientific Research Applications
- Ulcerogenic Index : Studies compare its ulcerogenic index with established drugs like indomethacin and celecoxib .
- Flexible Ligands : 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine serves as a ligand in MOFs. For instance, it forms complexes with zinc (ZnL₂·2H₂O) and cadmium (CdL₂(H₂O)₂·8H₂O), which have been structurally characterized .
- Nitration Kinetics : Researchers have investigated the nitration kinetics of this compound in nitric acid. Understanding its reactivity is crucial for applications in energetic materials .
- Synthetic Pathways : The compound can be synthesized from 5-chloro-6-(2H-1,2,3-triazol-2-yl)pyridin-3-amine, highlighting its role in organic synthesis .
- Solubility : It exhibits solubility in various solvents, including water. Understanding its solubility behavior aids in formulation and delivery systems .
Medicinal Chemistry and Drug Development
Metal-Organic Frameworks (MOFs)
Energetic Materials and Nitration Kinetics
Chemical Synthesis and Reactions
Physical Properties and Solubility
Computational Chemistry and Drug Design
Mechanism of Action
Target of Action
The primary targets of 3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine are currently unknown
Mode of Action
It is known that the nitro group and the triazole ring in the compound could potentially interact with biological targets, leading to changes in cellular functions .
Action Environment
Like other chemical compounds, its stability, solubility, and reactivity could potentially be affected by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
3-chloro-5-nitro-2-(triazol-2-yl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN5O2/c8-6-3-5(13(14)15)4-9-7(6)12-10-1-2-11-12/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOVBIABPHJGCHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(N=C1)C2=C(C=C(C=N2)[N+](=O)[O-])Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-nitro-2-(2H-1,2,3-triazol-2-yl)pyridine | |
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